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Compound of Interest

Compound Name: 800CW acid

Cat. No.: B12369195

This technical guide provides an in-depth overview of 800CW acid, a near-infrared (NIR)
fluorescent dye with oral activity, for researchers, scientists, and drug development
professionals. The guide details its physicochemical properties, experimental protocols for its
use in in vivo imaging, and its application in assessing intestinal permeability.

Introduction to 800CW Acid

800CW acid is a water-soluble, near-infrared fluorescent dye that has gained attention for its
utility in preclinical research, particularly in applications requiring oral administration.[1][2] As
the carboxylate form of IRDye 800CW, it is a non-reactive dye ideal for use as a control in
imaging experiments or for direct in vivo assessment of biological phenomena such as
intestinal permeability.[1][3] Its fluorescence in the NIR spectrum (excitation/emission ~774/789
nm in PBS) allows for deep tissue penetration and high signal-to-noise ratios due to minimal
autofluorescence from biological tissues.[1][2][3][4]

The unique properties of 800CW acid, including its high water solubility conferred by four
sulfonate groups, make it a valuable tool for oral administration studies, where it can serve as a
sensitive marker for changes in gastrointestinal barrier function.[1][2]

Physicochemical and Spectroscopic Properties

The key characteristics of 800CW acid (IRDye 800CW carboxylate) are summarized in the
tables below. This information is crucial for designing and interpreting experiments involving
this dye.
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Table 1: General and Physicochemical Properties of

800CW Acid
Property Value Reference
Synonyms IRDye 800CW carboxylate [3]
Molecular Weight 1091.1 g/mol [3]
Physical State Lyophilized pellet [3]
Reactive Group None (carboxylate) [3]

High water solubility due to 4
Key Feature [2]
sulfonate groups

o o Molar

Excitation Emission L
Solvent . . Absorptivity (L Reference

Maxima (nm) Maxima (nm)

mol~* cm™?)

1X PBS 774 789 240,000 [3][5]
Methanol 778 794 300,000 [3]
1:11X

777 791 270,000 [3]

PBS:Methanol

Mechanism of Oral Absorption

The oral activity of a hydrophilic and anionic molecule like 800CW acid is noteworthy. While the
precise mechanism of its intestinal absorption is not fully elucidated in the provided search
results, we can infer a likely pathway based on general principles of drug absorption.
Hydrophilic molecules, particularly anionic drugs, generally exhibit low oral bioavailability.[6]
However, measurable absorption can occur.[6] The absorption of 800CW acid is likely a
combination of paracellular transport (passage through the tight junctions between intestinal
epithelial cells) and potentially some degree of transcellular transport. In disease models such
as colitis, where intestinal permeability is compromised, the paracellular transport of 800CW
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acid is expected to increase, leading to a higher systemic concentration and providing a basis
for its use as a diagnostic marker for gut barrier integrity.[1]

Conceptual Workflow for Oral Administration and Imaging of 800CW Acid
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Caption: Workflow of 800CW acid oral administration and subsequent imaging.

Experimental Protocols

Detailed methodologies for key experiments involving orally administered 800CW acid are
provided below.

Preparation of 800CW Acid for Oral Administration

o Reconstitution: Reconstitute the lyophilized 800CW acid pellet in sterile 1X Phosphate-
Buffered Saline (PBS).[3]

 Sterilization: It is recommended to filter-sterilize the solution through a 0.2 um filter before
administration.[3]

o Concentration: The final concentration should be calculated based on the desired dosage for
the animal model.

In Vivo Oral Administration in Animal Models

The following dosages have been reported in preclinical studies for assessing intestinal
permeability:[1]

e DSS Colitis Mouse Model (C57BL/6): 2-6 mg/kg

e Anti-CD40 Colitis Mouse Model (SCID): 6 mg/kg or 120 p g/mouse
e Cynomolgus Macaque Model: 1 mg/kg

Procedure:

o Fast the animals overnight with free access to water.

o Administer the prepared 800CW acid solution via oral gavage.

e Proceed with in vivo imaging at specified time points post-administration.
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In Vivo Near-Infrared Fluorescence Imaging

o Anesthesia: Anesthetize the animal using an appropriate anesthetic agent (e.g., isoflurane).

e Imaging System: Use an in vivo imaging system equipped with the appropriate laser for
excitation (around 770-780 nm) and an emission filter for capturing fluorescence around 790-
820 nm.

e Image Acquisition: Acquire whole-body images of the animals at various time points post-oral
administration to monitor the biodistribution and clearance of the dye.

o Data Analysis: Quantify the fluorescence intensity in regions of interest (ROIs), such as the
abdomen or specific organs, using the imaging system's software. The signal intensity will
correlate with the amount of 800CW acid that has been absorbed into the systemic
circulation and distributed to the tissues.
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Experimental Workflow for Intestinal Permeability Assessment
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Caption: Step-by-step workflow for assessing intestinal permeability.
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Applications in Research and Drug Development

The primary application of orally administered 800CW acid is in the sensitive detection of
changes in intestinal permeability.[1] It can be used to distinguish between diseased and
normal states in models of inflammatory bowel disease (IBD).[1] This makes it a valuable tool
for:

o Disease Modeling: Studying the progression of diseases that affect gastrointestinal barrier
function.

o Drug Efficacy Studies: Assessing the therapeutic efficacy of drugs aimed at restoring
intestinal barrier integrity.

o Pharmacokinetic Studies: While not a drug itself, its absorption and clearance can provide
insights into the general principles of oral bioavailability of similar molecules.

Safety and Toxicology

Preclinical studies have indicated that IRDye 800CW carboxylate is non-toxic.[7][8] A single-
dose intravenous toxicity study in Sprague-Dawley rats identified a no-observed-adverse-effect
level (NOAEL) of 20 mg/kg.[5][8] While this study was for intravenous administration, the low
toxicity profile is a positive indicator for its use in oral applications. As with any experimental
agent, appropriate safety precautions should be taken.

Conclusion

800CW acid is a powerful and versatile near-infrared dye for preclinical research. Its oral
activity, coupled with its favorable spectroscopic properties and safety profile, makes it an
invaluable tool for studying intestinal permeability and other gastrointestinal phenomena. The
detailed protocols and data presented in this guide should enable researchers to effectively
incorporate this dye into their experimental designs for a wide range of applications in drug
discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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